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Compound of Interest

Compound Name: 3-Ethyl-2,3-dimethylpentane

Cat. No.: B092108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the chemical compound 3-Ethyl-2,3-
dimethylpentane, including its fundamental identifiers, physicochemical properties, and

potential synthetic approaches. The information is curated for professionals in research and

development.

Chemical Identity and Registry Information
3-Ethyl-2,3-dimethylpentane is a saturated branched-chain alkane. Its unique structure is

defined by a five-carbon pentane backbone with ethyl and methyl substituents.
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Identifier Value Source

Chemical Name 3-Ethyl-2,3-dimethylpentane [1][2]

CAS Registry Number 16747-33-4 [1][2][3]

Molecular Formula C₉H₂₀ [1][2]

Molecular Weight 128.258 g/mol [1]

IUPAC Name 3-ethyl-2,3-dimethylpentane [2]

Canonical SMILES CCC(C)(CC)C(C)C [1]

InChI Key
MMASVVOQIKCFJZ-

UHFFFAOYSA-N
[2]

Physicochemical Properties
The following table summarizes key quantitative data for 3-Ethyl-2,3-dimethylpentane,

providing a basis for its handling, application, and analysis in a laboratory setting.

Property Value Units Source

Boiling Point 143.5 °C (at 760 mmHg) [1]

Melting Point -99.48 °C [1]

Density 0.722 g/cm³ [1]

Refractive Index 1.4221 [1]

Vapor Pressure 6.68 mmHg (at 25°C) [1]

Flash Point 30.7 °C [1]

XLogP3 4.4 [1][4]

Conceptual Experimental Protocols
While specific experimental protocols for the synthesis of 3-Ethyl-2,3-dimethylpentane are not

readily available in the provided search results, a plausible synthetic route can be
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conceptualized based on established organic chemistry principles for constructing highly

branched alkanes. A potential approach involves a Grignard reaction followed by dehydration

and hydrogenation.

Conceptual Synthesis Workflow:

3-Pentanone

Grignard Reaction

sec-Butylmagnesium bromide
(Grignard Reagent)

Tertiary Alcohol Intermediate
(3-Ethyl-2,4-dimethyl-3-pentanol)

Forms C-C bond

Acid-catalyzed Dehydration

Alkene Mixture

Eliminates H₂O

Catalytic Hydrogenation
(e.g., H₂/Pd)

3-Ethyl-2,3-dimethylpentane

Saturates double bond
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Caption: Conceptual workflow for the synthesis of 3-Ethyl-2,3-dimethylpentane.

Methodology:

Grignard Reaction: The synthesis could commence with the reaction of a suitable ketone,

such as 3-pentanone, with a Grignard reagent like sec-butylmagnesium bromide. This

nucleophilic addition would form the carbon skeleton of the target molecule, yielding a

tertiary alcohol intermediate (e.g., 3-ethyl-2,4-dimethyl-3-pentanol). The reaction would be

carried out in an anhydrous ether solvent under an inert atmosphere.

Dehydration: The resulting tertiary alcohol would then undergo acid-catalyzed dehydration.

Treatment with a strong acid such as sulfuric acid or phosphoric acid and heat would

eliminate a molecule of water, producing a mixture of alkene isomers.

Catalytic Hydrogenation: The final step would be the catalytic hydrogenation of the alkene

mixture. Using a catalyst such as palladium on carbon (Pd/C) in the presence of hydrogen

gas would reduce the carbon-carbon double bond, yielding the saturated alkane, 3-Ethyl-
2,3-dimethylpentane.

Analytical Verification:

The identity and purity of the synthesized product would be confirmed using standard analytical

techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the

molecular weight of the final product. The NIST WebBook provides mass spectrum data for

this compound which can be used as a reference.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the precise structure and

confirm the connectivity of the ethyl and methyl groups on the pentane backbone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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